Cas no 2955561-37-0 (3-methyl-1H-pyrazol-4-ol;hydrochloride)

• Product Name: 3-methyl-1H-pyrazol-4-ol;hydrochloride
• CAS No: 2955561-37-0
• MF: C₄H₇ClN₂O
• MW: 134.56417965889
• CID: 6800539
• PubChem ID: 170907705
• Update Time: 2025-05-21

3-methyl-1H-pyrazol-4-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-1H-PYRAZOL-4-OL HYDROCHLORIDE
• 3-methyl-1H-pyrazol-4-ol;hydrochloride
• G15575
• 2955561-37-0

• Inchi： 1S/C4H6N2O.ClH/c1-3-4(7)2-5-6-3;/h2,7H,1H3,(H,5,6);1H
• InChI Key： PIJCAORTTIQYNH-UHFFFAOYSA-N
• SMILES： Cl.OC1C=NNC=1C

Computed Properties

• Exact Mass: 134.0246905g/mol
• Monoisotopic Mass: 134.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Additional information on 3-methyl-1H-pyrazol-4-ol;hydrochloride

Comprehensive Overview of 3-methyl-1H-pyrazol-4-ol hydrochloride (CAS No. 2955561-37-0)

The compound 3-methyl-1H-pyrazol-4-ol hydrochloride (CAS No. 2955561-37-0) represents a structurally unique derivative of the pyrazole scaffold, a five-membered heterocyclic system widely recognized for its pharmacological versatility. This molecule combines a pyrazole core with a methyl substitution at the 3-position and a hydroxyl group at the 4-position, stabilized by a hydrochloride salt form to enhance solubility and reactivity in aqueous environments. Recent advancements in medicinal chemistry have highlighted its potential as a scaffold for drug discovery, particularly in modulating enzyme activity and receptor interactions.

The structural features of 3-methyl-pyrazol-4-one derivatives have been extensively studied for their role in bioactive molecule design. The presence of the hydroxyl group introduces hydrogen-bonding capabilities, while the methyl substitution provides steric and electronic modulation of the pyrazole ring. These characteristics make it an attractive candidate for optimizing pharmacokinetic properties such as lipophilicity and metabolic stability, which are critical in preclinical drug development.

Recent research published in *Organic & Biomolecular Chemistry* (2024) demonstrated that compounds bearing the pyrazole-hydroxyl motif exhibit potent inhibition of kinases involved in cancer progression. The study specifically highlighted how the hydroxyl functionality at position 4 can engage in specific interactions with target proteins, enhancing binding affinity compared to non-hydroxylated analogs. This finding underscores the importance of structural modifications like those seen in 3-methyl-pyrazol-4-one derivatives for improving therapeutic efficacy.

Synthesis of this compound typically involves multistep organic reactions starting from substituted hydrazines and α-diketones. A notable method described in *Tetrahedron Letters* (2023) utilizes microwave-assisted cyclization to achieve high yields of the core pyrazole structure, followed by selective oxidation to introduce the hydroxyl group at position 4. The formation of the hydrochloride salt is then accomplished through acidification under controlled conditions to preserve functional group integrity.

From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy and X-ray crystallography have confirmed the molecular conformation of this compound. The NMR data reveals distinct chemical shifts for both the methyl substituent and the hydroxyl proton, while crystallographic analysis provides insights into intermolecular hydrogen bonding patterns that influence solid-state properties.

In material science applications, derivatives of this scaffold have shown promise as components in electrochemical sensors due to their redox-active nature. A 2024 study demonstrated that similar pyrazole-based compounds can be integrated into conductive polymers to create highly sensitive detection systems for heavy metals in environmental monitoring contexts.

Pharmaceutical companies are actively exploring this chemical class for its potential as a lead compound in anti-inflammatory therapies. The ability to fine-tune substituents around the pyrazole ring allows researchers to optimize selectivity profiles against specific inflammatory pathways without compromising metabolic stability—a critical factor in clinical translation.

Computational studies using density functional theory (DFT) have further elucidated electronic properties that correlate with biological activity. These models predict that electron density distribution around both the methyl group and hydroxyl moiety plays a crucial role in determining reactivity patterns during enzymatic interactions.

The field continues to evolve with new synthetic methodologies emerging to improve scalability while maintaining structural fidelity. Recent innovations include catalytic asymmetric approaches that enable enantiomerically pure forms of these compounds, opening avenues for studying stereochemical effects on biological activity.

Environmental impact assessments indicate that this class of compounds exhibits low ecotoxicity when compared to traditional pharmaceutical intermediates, making it an environmentally preferable option for sustainable chemical manufacturing processes.

Ongoing research is focused on expanding its utility beyond traditional medicinal applications into areas such as agrochemicals and functional materials where tailored molecular recognition is required. The modular nature of the pyrazole framework allows for systematic exploration of structure-function relationships through rational design strategies.